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Compound of Interest

Compound Name: Neryl propionate

Cat. No.: B089702 Get Quote

An In-depth Technical Guide to the Safety and Toxicity of Neryl Propionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neryl propionate (CAS No. 105-91-9) is a chemical ester with the molecular formula

C13H22O2.[1][2][3] It is a clear, colorless liquid characterized by a sweet, fruity, and floral odor

reminiscent of jam, rose, and citrus.[1][4][5] Due to these organoleptic properties, it is utilized

as a flavoring agent in foods and as a fragrance component in perfumes, cosmetics, and other

consumer products.[5][6] Its regulatory status includes approval as a food additive by the U.S.

Food and Drug Administration (FDA) and a favorable evaluation by the Joint FAO/WHO Expert

Committee on Food Additives (JECFA), which concluded there is "no safety concern at current

levels of intake when used as a flavouring agent".[6] This guide provides a comprehensive

overview of the available safety and toxicity data for neryl propionate, focusing on key

toxicological endpoints, experimental methodologies, and metabolic pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of neryl propionate is presented

below.
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Property Value Reference(s)

CAS Number 105-91-9 [1][6]

Molecular Formula C13H22O2 [1][2][3]

Molecular Weight 210.31 g/mol [1][3][7]

Appearance Clear, colorless liquid [1][2]

Odor
Fruity, floral, green, jammy,

berry
[1][4]

Boiling Point 233 °C @ 760 mmHg [6]

Flash Point 110 °C (230 °F) TCC [4]

Solubility

Very slightly soluble in water;

soluble in alcohol and

dipropylene glycol.

[2][4][6]

logP (o/w) 4.635 (estimated) [4]

FEMA Number 2777 [1][2][6]

Toxicological Data Summary
The toxicological profile of neryl propionate indicates a low level of toxicity. The available data

for key endpoints are summarized in the table below.
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Endpoint Species Route
Dosage/Co
ncentration

Result
Reference(s
)

Acute Oral

Toxicity
Rat Oral > 5000 mg/kg

LD50 > 5000

mg/kg
[1][4]

Acute Dermal

Toxicity
Rabbit Dermal > 5000 mg/kg

LD50 > 5000

mg/kg
[1][4]

Skin Irritation Human Dermal
4% and 6%

solutions

No irritation

observed
[4]

Skin

Sensitization
Human Dermal 6% solution

No

sensitization

observed

[4]

Skin

Sensitization

(QRA)

- - -

NESIL of

5000 µg/cm²

(via read-

across)

[7]

Detailed Toxicological Endpoints
Acute Toxicity
Studies on neryl propionate show a very low potential for acute toxicity.

Oral: The acute oral Lethal Dose 50 (LD50) in rats was determined to be greater than 5000

mg/kg.[1][4]

Dermal: The acute dermal LD50 in rabbits also exceeded 5000 mg/kg.[1][4]

Experimental Protocol: Acute Oral Toxicity (Based on historical studies like Moreno, 1975) The

protocol for these studies, typical for the time, would have generally followed the principles of

the OECD 401 guideline. A single high dose (e.g., 5000 mg/kg) of undiluted neryl propionate
was administered by gavage to a group of rats. The animals were then observed for signs of

toxicity and mortality over a 14-day period. A full necropsy would be performed on all animals at

the end of the observation period. The lack of mortality at this high dose level establishes the

LD50 as being greater than 5000 mg/kg.
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Skin Irritation and Sensitization
Irritation: Neryl propionate is not considered to be a skin irritant. In a human patch test

involving 25 volunteers, a 4% solution of neryl propionate did not cause irritation. Another

study reported that a 6% solution produced no irritation.[4]

Sensitization: While one human study showed no sensitization from a 6% solution, the

Research Institute for Fragrance Materials (RIFM) has evaluated the closely related

analogue, geranyl propionate, and considers it a potential skin sensitizer based on a weight

of evidence approach.[4][7] Using a Quantitative Risk Assessment (QRA) methodology, a No

Expected Sensitization Induction Level (NESIL) of 5000 µg/cm² was established for geranyl

propionate, which is considered applicable for risk assessment purposes.[7]

Experimental Protocol: Human Repeat Insult Patch Test (HRIPT) The HRIPT is a standard

method to assess the skin sensitization potential of a substance in humans. It consists of two

distinct phases.
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Induction Phase (3 Weeks) Rest Phase Challenge Phase

Week 1-3:
Repeated Patch Application

(3x per week)

Scoring for Irritation
24h after each patch removal

9 applications total 2-Week Rest Period
(No Application)

Single Challenge Patch
applied to a new skin site

Scoring for Reactions
at 24h, 48h, and 72h

post-application

Subject
Screening &
Enrollment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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